Cas no 117056-66-3 (2,1,3-Benzoxadiazol-4-amine,N,N-dihexadecyl-7-nitro-)

• Product Name: 2,1,3-Benzoxadiazol-4-amine,N,N-dihexadecyl-7-nitro-
• CAS No: 117056-66-3
• MF: C₃₈H₆₈N₄O₃
• MW: 628.971530914307
• CID: 148931
• PubChem ID: 3082824
• Update Time: 2025-04-19

2,1,3-Benzoxadiazol-4-amine,N,N-dihexadecyl-7-nitro- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazol-4-amine,N,N-dihexadecyl-7-nitro-
• N,N-dihexadecyl-4-nitro-2,1,3-benzoxadiazol-7-amine
• NBD Dihexadecylamine
• NBD Dihexadecylamine [4-(N,N-Dihexadecylamino)-7-nitrobenz-2-oxa-1,3-diazole]
• 4-(N,N-Dihexadecyl)amino-7-nitrobenz-2-oxa-1,3-diazole
• 4-Benzofurazanamine, N,N-dihexadecyl-7-nitro-
• AC1MIZKJ
• D 69 (fluorophore)
• D 69
• 117056-66-3
• DTXSID70151699
• 2,1,3-Benzoxadiazol-4-amine, N,N-dihexadecyl-7-nitro-
• HY-D1770
• N,N-Dihexadecyl-7-nitrobenzo[c][1,2,5]oxadiazol-4-amine
• SCHEMBL4439764
• CS-0653090
• DTXCID4074190

• Inchi： 1S/C38H68N4O3/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-33-41(35-31-32-36(42(43)44)38-37(35)39-45-40-38)34-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h31-32H,3-30,33-34H2,1-2H3
• InChI Key： JVTZCQBNIYPZGI-UHFFFAOYSA-N
• SMILES： O1N=C2C(=CC=C(C2=N1)N(CCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 628.52954
• Monoisotopic Mass: 628.529
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 45
• Rotatable Bond Count: 31
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88A^2
• XLogP3: 16.6

Experimental Properties

• Density: 0.986
• Boiling Point: 695.2°Cat760mmHg
• Flash Point: 374.3°C
• Refractive Index: 1.515
• PSA: 85.3